Cas no 672285-89-1 (methyl-3-(1h-1,2,4-triazole-1-yl)-butyrate)

• Product Name: methyl-3-(1h-1,2,4-triazole-1-yl)-butyrate
• CAS No: 672285-89-1
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 965577
• PubChem ID: 43536386
• Update Time: 2025-04-19

methyl-3-(1h-1,2,4-triazole-1-yl)-butyrate Chemical and Physical Properties

Names and Identifiers

• methyl-3-(1h-1,2,4-triazole-1-yl)-butyrate
• methyl 3-(1,2,4-triazol-1-yl)butanoate
• 1H-1,2,4-triazole-1-butanoic acid, methyl ester
• LogP
• Methyl 4-(1H-1,2,4-triazol-1-yl)butanoate
• METHYL 3-(1H-1,2,4-TRIAZOL-1-YL)BUTANOATE
• AB31522
• 672285-89-1
• FT-0693550

• Inchi： 1S/C7H11N3O2/c1-6(3-7(11)12-2)10-5-8-4-9-10/h4-6H,3H2,1-2H3
• InChI Key： PNKMJUHBEJVIMP-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C)N1C=NC=N1)=O

Computed Properties

• Exact Mass: 169.08523
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57Ų

Experimental Properties

• PSA: 57.01